Cas no 20306-76-7 (Benzene,1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy-)

Benzene,1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy- structure
20306-76-7 structure
Product Name:Benzene,1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy-
CAS No:20306-76-7
MF:C18H22O4
MW:302.364885807037
CID:286226
PubChem ID:297389
Update Time:2025-04-19

Benzene,1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2,5-dimethoxyphenyl)ethyl]-1,4-dimethoxybenzene
    • 1,1'-ethane-1,2-diylbis(2,5-dimethoxybenzene)
    • 2-(2-(2,5-Dimethoxyphenyl)ethyl)-1,4-dimethoxybenzene
    • 2,5,2',5'-tetramethoxy-bibenzyl
    • AC1L6RK2
    • NCI60_001341
    • NSC168516
    • 2,2',5,5'-Tetramethoxy-bibenzyl
    • 2-[2-(2,5-dimethoxyphenyl)ethyl]-1,4-dimethoxy-benzene
    • DTXSID60174195
    • NSC-168516
    • BENZENE, 1,1'-(1,2-ETHANEDIYL)BIS(2,5-DIMETHOXY-
    • 1,1'-(1,2-ETHANEDIYL)BIS(2,5-DIMETHOXYBENZENE)
    • EO9Y3CZ0PC
    • CHEMBL1966767
    • Benzene,1'-(1,2-ethanediyl)bis[2,5-dimethoxy-
    • UNII-EO9Y3CZ0PC
    • Benzene, {1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy-}
    • NSC 168516
    • 20306-76-7
    • Benzene,1,1'-(1,2-ethanediyl)bis[2,5-dimethoxy-
    • Inchi: 1S/C18H22O4/c1-19-15-7-9-17(21-3)13(11-15)5-6-14-12-16(20-2)8-10-18(14)22-4/h7-12H,5-6H2,1-4H3
    • InChI Key: PJPONKMXDCEBRP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1CCC1C=C(C=CC=1OC)OC)OC

Computed Properties

  • Exact Mass: 302.15186
  • Monoisotopic Mass: 302.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
  • LogP: 3.50620
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